2-methyl-3-nitro-5,6,7,8-tetrahydro-4H-thieno[3,2-c]azepin-4-one

• IUPAC Name: 2-methyl-3-nitro-5,6,7,8-tetrahydrothieno[3,2-c]azepin-4-one
• InChI: InChI=1S/C9H10N2O3S/c1-5-8(11(13)14)7-6(15-5)3-2-4-10-9(7)12/h2-4H2,1H3,(H,10,12)
• InChI Key: OLPNQHLGWPEEME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)CCCNC2=O)[N+](=O)[O-]
• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol

Description

• This compound belongs to a class of organic compounds known as tetrahydropyridoazepines, which are characterized by their unique molecular structures and diverse chemical properties.

Synthesis Analysis

• A method for the synthesis of nitro-substituted tetrahydropyridoazepines, which may be applicable to this compound, involves the microwave-assisted condensation of azepan-4-ones with nitro-substituted pyridinones in the presence of ammonia, allowing for regioselective synthesis (Schultz, Turner, & Braje, 2010).

Molecular Structure Analysis

• The molecular structure of related compounds, such as 2,3,5,6-tetrahydro-2,5-ethano-3-benzazocin-4(1H)-one, has been determined through X-ray analysis. These analyses provide insights into the arrangement and bonding of atoms in the molecule, which is crucial for understanding the chemical behavior of the compound (Iddon, Redhouse, & Yat, 1990).

Chemical Reactions and Properties

• The synthesis of this compound might involve reactions like nitration, methylation, and cyclization, as observed in similar compounds (Hromatka, Binder, & Eichinger, 1973).
• Reactivity can be influenced by factors such as the presence of nitro groups and the overall ring structure of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information about this compound, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve elucidating its synthesis methods, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities could be explored, which would involve testing the compound in various biological assays.